Cas no 2228486-12-0 (4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine
• CAS No: 2228486-12-0
• MF: C₁₀H₁₄F₂N₄O₂
• MW: 260.240568637848
• CID: 6406510
• PubChem ID: 165676545
• Update Time: 2025-05-19

4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine
• EN300-1957352
• 2228486-12-0
• [4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexyl]methanamine

• Inchi： 1S/C10H14F2N4O2/c11-10(12)3-1-9(6-13,2-4-10)7-5-14-15-8(7)16(17)18/h5H,1-4,6,13H2,(H,14,15)
• InChI Key： WUOZKYFWHTYDHG-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=NNC=2[N+](=O)[O-])(CN)CC1)F

Computed Properties

• Exact Mass: 260.10848203g/mol
• Monoisotopic Mass: 260.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Additional information on 4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine

4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine: A Comprehensive Overview

4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine, identified by the CAS registry number 2228486-12-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with two fluorine atoms at the 4-position, a methanamine group, and a 3-nitro-pyrazole moiety. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

The synthesis of 4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, making it more efficient and scalable for industrial applications. The use of transition metal catalysts and advanced purification techniques has significantly improved the overall quality of the product.

The chemical structure of this compound plays a pivotal role in its pharmacological activity. The presence of the nitro group on the pyrazole ring introduces electron-withdrawing effects, which enhance the molecule's ability to interact with biological targets. This property has led to its exploration in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Preclinical studies have demonstrated promising results, particularly in terms of its ability to modulate key enzymes and receptors involved in disease pathways.

In addition to its pharmaceutical applications, 4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials development. Researchers have investigated its application as a component in organic light-emitting diodes (OLEDs) and other electronic devices, where its stability and conductivity are highly valued.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of chemicals like 4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine becomes crucial. Recent studies have focused on assessing its environmental fate and developing strategies for safe disposal or recycling.

In conclusion, 4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yldicyclohexylmethanamine, with its CAS number 2228486–12–0, represents a cutting-edge compound with diverse applications across multiple disciplines. Its synthesis, pharmacological activity, material science potential, and environmental considerations highlight its significance in contemporary research. As advancements continue to unfold, this compound is poised to make substantial contributions to both scientific innovation and industrial progress.